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ATHAMANTIN ATHAMANTIN Athamantin is a furanocoumarin.
Brand Name: Vulcanchem
CAS No.: 1892-56-4
VCID: VC0154490
InChI: InChI=1S/C24H30O7/c1-13(2)11-18(26)30-22-20-16(9-7-15-8-10-17(25)29-21(15)20)28-23(22)24(5,6)31-19(27)12-14(3)4/h7-10,13-14,22-23H,11-12H2,1-6H3/t22-,23+/m1/s1
SMILES: CC(C)CC(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)CC(C)C
Molecular Formula: C24H30O7
Molecular Weight: 430.5 g/mol

ATHAMANTIN

CAS No.: 1892-56-4

Main Products

VCID: VC0154490

Molecular Formula: C24H30O7

Molecular Weight: 430.5 g/mol

ATHAMANTIN - 1892-56-4

CAS No. 1892-56-4
Product Name ATHAMANTIN
Molecular Formula C24H30O7
Molecular Weight 430.5 g/mol
IUPAC Name [(8S,9R)-8-[2-(3-methylbutanoyloxy)propan-2-yl]-2-oxo-8,9-dihydrofuro[2,3-h]chromen-9-yl] 3-methylbutanoate
Standard InChI InChI=1S/C24H30O7/c1-13(2)11-18(26)30-22-20-16(9-7-15-8-10-17(25)29-21(15)20)28-23(22)24(5,6)31-19(27)12-14(3)4/h7-10,13-14,22-23H,11-12H2,1-6H3/t22-,23+/m1/s1
Standard InChIKey KPLBOWKEQXYXSD-PKTZIBPZSA-N
Isomeric SMILES CC(C)CC(=O)O[C@H]1[C@H](OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)CC(C)C
SMILES CC(C)CC(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)CC(C)C
Canonical SMILES CC(C)CC(=O)OC1C(OC2=C1C3=C(C=C2)C=CC(=O)O3)C(C)(C)OC(=O)CC(C)C
Description Athamantin is a furanocoumarin.
PubChem Compound 442051
Last Modified Nov 11 2021
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